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Compound of Interest

Compound Name: Sodium methanesulfonate-D3

Cat. No.: B12398546

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of Sodium methanesulfonate-D3. Adherence to these guidelines

is critical for ensuring laboratory safety and maintaining the integrity of your research.

Compound Identification and Properties
A clear understanding of the compound's properties is the foundation of safe handling.
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Property Value Source

Chemical Name Sodium methanesulfonate-d3 Supplier Data

Synonym(s)
Methanesulfonic Acid-d3

Sodium Salt
Supplier Data

CAS Number 1610056-71-7 [1]

Molecular Formula CD₃NaO₃S [1]

Molecular Weight 121.11 g/mol [1]

Appearance
White to almost white

crystalline solid
[2]

Solubility

Highly soluble in water.

Soluble in polar solvents like

alcohols.

[2][3][4]

Hygroscopicity Hygroscopic [2][5]

Stability
Stable under recommended

storage conditions.
[6]

Hazard Identification and Personal Protective
Equipment (PPE)
While Sodium methanesulfonate is not classified as hazardous under the 2012 OSHA Hazard

Communication Standard, and the deuterated form is not expected to pose additional chemical

hazards, prudent laboratory practices are essential.[5][7] The primary considerations for

handling Sodium methanesulfonate-D3 are its hygroscopic nature and the general principles

of working with deuterated compounds.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection Chemical safety goggles
Protects eyes from potential

splashes or dust particles.[7][8]

Hand Protection
Nitrile or other chemical-

resistant gloves

Prevents skin contact and

contamination of the

compound.

Body Protection Laboratory coat
Protects skin and clothing from

spills.[8]

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. A dust mask may

be used if handling large

quantities that could generate

dust.

Minimizes inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Sodium methanesulfonate-D3 is crucial to prevent

contamination and ensure experimental accuracy. Due to its hygroscopic nature, special care

must be taken to minimize exposure to moisture.[6]

Experimental Workflow for Handling Sodium
Methanesulfonate-D3
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Workflow for Handling Sodium Methanesulfonate-D3

Preparation

Handling

Cleanup and Storage

Prepare a clean, dry work area (e.g., fume hood or designated benchtop).

Gather all necessary materials: Sodium methanesulfonate-D3, spatulas, weigh boats, solvent, glassware.

Don appropriate Personal Protective Equipment (PPE).

Weigh the desired amount of Sodium methanesulfonate-D3 quickly to minimize moisture absorption.

Proceed to handling

Dissolve the compound in the appropriate deuterated or anhydrous solvent.

Transfer the solution to the reaction vessel or analytical instrument.

Clean the work area and any used equipment.

After use

Dispose of waste according to institutional guidelines.

Store the remaining Sodium methanesulfonate-D3 in a tightly sealed container in a desiccator or under an inert atmosphere.

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Sodium methanesulfonate-D3.
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Detailed Experimental Protocol for Solution Preparation
Preparation:

Ensure the designated workspace (e.g., chemical fume hood, glove box) is clean and dry.

Gather all necessary equipment: Sodium methanesulfonate-D3 container, clean and dry

spatula, weigh paper or boat, and appropriate glassware (e.g., volumetric flask, beaker).

Don the recommended PPE: safety goggles, lab coat, and nitrile gloves.

Weighing:

To minimize moisture absorption, perform the weighing process as quickly as possible.

Use a clean, dry spatula to transfer the solid compound to the weigh paper or boat on a

calibrated analytical balance.

Record the exact weight of the compound.

Dissolution:

Transfer the weighed Sodium methanesulfonate-D3 to the desired glassware.

Add the appropriate volume of a suitable anhydrous or deuterated solvent.

Gently swirl or stir the mixture until the solid is completely dissolved.

Storage of Solutions:

If the prepared solution is not for immediate use, store it in a tightly sealed container to

prevent solvent evaporation and moisture ingress.

Label the container clearly with the compound name, concentration, solvent, and date of

preparation.

Store the solution under the recommended conditions, typically refrigerated or as specified

for the particular experiment.[9]
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Emergency Procedures
In the event of an accidental spill or exposure, immediate and appropriate action is necessary.

Emergency Situation Procedure

Skin Contact

Wash the affected area immediately with plenty

of soap and water for at least 15 minutes.[5][7] If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[5][7] Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[5][7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[5][7]

Minor Spill (Solid)

Wear appropriate PPE. Carefully sweep up the

solid material, avoiding dust formation, and

place it into a labeled container for disposal.[7]

[8] Clean the spill area with a damp cloth.

Major Spill

Evacuate the area and alert others. Contact

your institution's environmental health and

safety department for guidance on cleanup.

Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and regulatory

compliance.

Waste Disposal Workflow
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Waste Disposal Workflow for Sodium Methanesulfonate-D3

Waste Collection

Labeling and Storage

Final Disposal

Collect solid waste (e.g., contaminated gloves, weigh boats) in a designated, labeled solid waste container.

Clearly label all waste containers with the full chemical name ('Sodium methanesulfonate-D3') and any solvents present.

Collect liquid waste (unused solutions) in a designated, labeled liquid waste container compatible with the solvent used.

Store waste containers in a designated satellite accumulation area away from incompatible materials.

Contact your institution's Environmental Health and Safety (EHS) department for waste pickup and disposal.

Follow all local, state, and federal regulations for chemical waste disposal.

Click to download full resolution via product page

Caption: A workflow for the proper disposal of waste containing Sodium methanesulfonate-
D3.

Disposal Guidelines
Non-radioactive Deuterated Compounds: In general, non-radioactive deuterated compounds

are not considered a separate hazardous waste category from their non-deuterated
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counterparts.[10] Disposal should follow the guidelines for the specific chemical and any

solvents used.

Solid Waste: Contaminated items such as gloves, weigh papers, and pipette tips should be

placed in a clearly labeled solid waste container.

Liquid Waste: Unused solutions of Sodium methanesulfonate-D3 should be collected in a

designated liquid waste container. Do not mix with incompatible waste streams.

Empty Containers: "Empty" containers that held Sodium methanesulfonate-D3 should be

triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste.

Once decontaminated, the container can typically be disposed of as regular laboratory glass

or plastic waste, but always check institutional policies.

Consult Institutional Guidelines: Always consult and adhere to your institution's specific

chemical waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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